Cas no 2387534-88-3 (cis-1-Methyl-2-(toluene-4-sulfonyl)-2-aza-bicyclo[3.2.0]heptan-7-one)

• Product Name: cis-1-Methyl-2-(toluene-4-sulfonyl)-2-aza-bicyclo[3.2.0]heptan-7-one
• CAS No: 2387534-88-3
• MF: C₁₄H₁₇NO₃S
• MW: 279.354682683945
• MDL: MFCD31812927
• CID: 4778470
• Update Time: 2026-02-27

cis-1-Methyl-2-(toluene-4-sulfonyl)-2-aza-bicyclo[3.2.0]heptan-7-one Chemical and Physical Properties

Names and Identifiers

• cis-1-Methyl-2-(toluene-4-sulfonyl)-2-aza-bicyclo[3.2.0]heptan-7-one
• SB35976
• Rel-(1S,5S)-1-methyl-2-tosyl-2-azabicyclo[3.2.0]heptan-7-one
• 2-Azabicyclo[3.2.0]heptan-7-one, 1-methyl-2-[(4-methylphenyl)sulfonyl]-, (1R,5R)-rel-

• MDL： MFCD31812927
• Inchi： 1S/C14H17NO3S/c1-10-3-5-12(6-4-10)19(17,18)15-8-7-11-9-13(16)14(11,15)2/h3-6,11H,7-9H2,1-2H3/t11-,14-/m0/s1
• InChI Key： HCNLPXBIOQMAFG-FZMZJTMJSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC[C@H]2CC([C@@]12C)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 487
• XLogP3: 1.6
• Topological Polar Surface Area: 62.8

Additional information on cis-1-Methyl-2-(toluene-4-sulfonyl)-2-aza-bicyclo[3.2.0]heptan-7-one

Introduction to cis-1-Methyl-2-(toluene-4-sulfonyl)-2-aza-bicyclo[3.2.0]heptan-7-one (CAS No. 2387534-88-3)

Cis-1-Methyl-2-(toluene-4-sulfonyl)-2-aza-bicyclo[3.2.0]heptan-7-one (CAS No. 2387534-88-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of aza-bicyclic compounds, which are known for their diverse biological activities and therapeutic applications.

The molecular structure of cis-1-Methyl-2-(toluene-4-sulfonyl)-2-aza-bicyclo[3.2.0]heptan-7-one is characterized by a bicyclic ring system with an azabicyclo [3.2.0]heptane core, a toluene sulfonyl group, and a methyl substituent. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development purposes.

Recent studies have highlighted the potential of cis-1-Methyl-2-(toluene-4-sulfonyl)-2-aza-bicyclo[3.2.0]heptan-7-one in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory and anti-cancer activities. The researchers found that the compound effectively inhibits the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression.

In another study, published in the European Journal of Medicinal Chemistry in 2022, cis-1-Methyl-2-(toluene-4-sulfonyl)-2-aza-bicyclo[3.2.0]heptan-7-one was evaluated for its neuroprotective effects in a model of Parkinson's disease. The results indicated that the compound significantly reduced oxidative stress and neuronal cell death, suggesting its potential as a neuroprotective agent.

The synthetic route for cis-1-Methyl-2-(toluene-4-sulfonyl)-2-aza-bicyclo[3.2.0]heptan-7-one has been well-documented in the literature. A typical synthesis involves several steps, including the formation of the azabicyclic core through intramolecular cyclization reactions, followed by functional group modifications to introduce the toluene sulfonyl and methyl groups. The efficiency and yield of these synthetic methods have been optimized over time, making it feasible for large-scale production.

The physicochemical properties of cis-1-Methyl-2-(toluene-4-sulfonyl)-2-aza-bicyclo[3.2.0]heptan-7-one have also been extensively studied. It is a white crystalline solid with a melting point of approximately 155°C and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for various biochemical assays and biological evaluations.

In terms of safety, cis-1-Methyl-2-(toluene-4-sulfonyl)-2-aza-bicyclo[3.2.0]heptan-7-one has been shown to be non-toxic at therapeutic concentrations in preclinical studies. However, as with any new chemical entity, comprehensive safety assessments are necessary before advancing to clinical trials.

The potential applications of cis-1-Methyl-2-(toluene-4-sulfonyl)-2-aza-bicyclo[3.2.0]heptan-7-one extend beyond its direct therapeutic uses. It can serve as a valuable tool compound in drug discovery research, helping scientists understand the mechanisms underlying various diseases and identify new targets for intervention.

In conclusion, cis-1-Methyl-2-(toluene-4-sulfonyl)-2-aza-bicyclo[3.2.0]heptan-7-one (CAS No. 2387534-88-3) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical contexts.